Cas no 866051-39-0 (Methyl 3-({(E)-2-(2,4-dichlorophenyl)hydrazinomethylidene}amino)-2-thiophenecarboxylate)

• Product Name: Methyl 3-({(E)-2-(2,4-dichlorophenyl)hydrazinomethylidene}amino)-2-thiophenecarboxylate
• CAS No: 866051-39-0
• MDL: MFCD04125898
• CID: 4662637
• Update Time: 2025-11-06

Methyl 3-({(E)-2-(2,4-dichlorophenyl)hydrazinomethylidene}amino)-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-({(E)-2-(2,4-dichlorophenyl)hydrazinomethylidene}amino)-2-thiophenecarboxylate

• MDL： MFCD04125898

Additional information on Methyl 3-({(E)-2-(2,4-dichlorophenyl)hydrazinomethylidene}amino)-2-thiophenecarboxylate

Recent Advances in the Study of Methyl 3-({(E)-2-(2,4-dichlorophenyl)hydrazinomethylidene}amino)-2-thiophenecarboxylate (CAS: 866051-39-0)

Methyl 3-({(E)-2-(2,4-dichlorophenyl)hydrazinomethylidene}amino)-2-thiophenecarboxylate (CAS: 866051-39-0) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The compound belongs to a class of hydrazone derivatives, which are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The presence of the 2,4-dichlorophenyl and thiophene moieties in its structure suggests potential interactions with biological targets, making it a promising candidate for further investigation. Recent synthetic efforts have focused on improving the yield and purity of the compound, with several studies reporting optimized reaction conditions and characterization techniques.

In vitro and in vivo studies have demonstrated that Methyl 3-({(E)-2-(2,4-dichlorophenyl)hydrazinomethylidene}amino)-2-thiophenecarboxylate exhibits notable activity against a range of pathogenic microorganisms, including drug-resistant strains. Mechanistic studies suggest that the compound disrupts microbial cell membranes and inhibits key enzymatic processes, leading to cell death. Additionally, preliminary data indicate potential anticancer activity, with the compound showing selective cytotoxicity against certain cancer cell lines.

Recent advancements in computational chemistry have enabled researchers to model the compound's interactions with biological targets, providing insights into its binding modes and structure-activity relationships. These studies have identified key structural features that contribute to its bioactivity, paving the way for the design of more potent analogs. Furthermore, pharmacokinetic studies have begun to explore the compound's absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its development as a therapeutic agent.

Despite these promising findings, challenges remain in the development of Methyl 3-({(E)-2-(2,4-dichlorophenyl)hydrazinomethylidene}amino)-2-thiophenecarboxylate as a drug candidate. Issues such as solubility, stability, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical applications.

In conclusion, Methyl 3-({(E)-2-(2,4-dichlorophenyl)hydrazinomethylidene}amino)-2-thiophenecarboxylate represents a promising scaffold for the development of novel therapeutic agents. Ongoing research efforts are expected to yield deeper insights into its biological activities and therapeutic potential, positioning it as a valuable asset in the field of chemical biology and medicinal chemistry.